Cas no 2229531-10-4 (4,4,5,5,5-pentafluoro-2-oxopentanoic acid)
4,4,5,5,5-pentafluoro-2-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,4,5,5,5-pentafluoro-2-oxopentanoic acid
- EN300-1951487
- 2229531-10-4
-
- Inchi: 1S/C5H3F5O3/c6-4(7,5(8,9)10)1-2(11)3(12)13/h1H2,(H,12,13)
- InChI Key: OTDSZHRJGVAUPC-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)(CC(C(=O)O)=O)F
Computed Properties
- Exact Mass: 206.00023476g/mol
- Monoisotopic Mass: 206.00023476g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 54.4Ų
4,4,5,5,5-pentafluoro-2-oxopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1951487-0.05g |
4,4,5,5,5-pentafluoro-2-oxopentanoic acid |
2229531-10-4 | 0.05g |
$864.0 | 2023-09-17 | ||
| Enamine | EN300-1951487-0.1g |
4,4,5,5,5-pentafluoro-2-oxopentanoic acid |
2229531-10-4 | 0.1g |
$904.0 | 2023-09-17 | ||
| Enamine | EN300-1951487-0.25g |
4,4,5,5,5-pentafluoro-2-oxopentanoic acid |
2229531-10-4 | 0.25g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1951487-0.5g |
4,4,5,5,5-pentafluoro-2-oxopentanoic acid |
2229531-10-4 | 0.5g |
$987.0 | 2023-09-17 | ||
| Enamine | EN300-1951487-1.0g |
4,4,5,5,5-pentafluoro-2-oxopentanoic acid |
2229531-10-4 | 1g |
$1029.0 | 2023-06-03 | ||
| Enamine | EN300-1951487-2.5g |
4,4,5,5,5-pentafluoro-2-oxopentanoic acid |
2229531-10-4 | 2.5g |
$2014.0 | 2023-09-17 | ||
| Enamine | EN300-1951487-5.0g |
4,4,5,5,5-pentafluoro-2-oxopentanoic acid |
2229531-10-4 | 5g |
$2981.0 | 2023-06-03 | ||
| Enamine | EN300-1951487-10.0g |
4,4,5,5,5-pentafluoro-2-oxopentanoic acid |
2229531-10-4 | 10g |
$4421.0 | 2023-06-03 | ||
| Enamine | EN300-1951487-1g |
4,4,5,5,5-pentafluoro-2-oxopentanoic acid |
2229531-10-4 | 1g |
$1029.0 | 2023-09-17 | ||
| Enamine | EN300-1951487-5g |
4,4,5,5,5-pentafluoro-2-oxopentanoic acid |
2229531-10-4 | 5g |
$2981.0 | 2023-09-17 |
4,4,5,5,5-pentafluoro-2-oxopentanoic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 4,4,5,5,5-pentafluoro-2-oxopentanoic acid
Introduction to 4,4,5,5,5-pentafluoro-2-oxopentanoic acid (CAS No. 2229531-10-4)
4,4,5,5,5-pentafluoro-2-oxopentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229531-10-4, is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms in its aliphatic chain, which imparts distinct physicochemical characteristics such as enhanced metabolic stability and lipophilicity. These attributes make it a valuable building block for the synthesis of biologically active compounds.
The molecular structure of 4,4,5,5,5-pentafluoro-2-oxopentanoic acid consists of a five-carbon backbone with five fluorine atoms substituting hydrogen atoms at the 4th, 5th, and 5th positions relative to the carboxylic acid group. The presence of the ketone group at the 2nd carbon position further diversifies its reactivity and potential applications. This structural motif is particularly intriguing because fluorine atoms can significantly influence the electronic distribution and steric environment of adjacent functional groups, thereby modulating the biological activity and pharmacokinetic behavior of derived molecules.
In recent years, there has been a surge in research focused on fluorinated compounds due to their broad spectrum of applications in drug development. The ability of fluorine to engage in multiple non-covalent interactions with biological targets has been exploited to improve drug efficacy, selectivity, and bioavailability. For instance, fluoroalkyl groups have been shown to enhance metabolic resistance against enzymatic degradation, extending the half-life of therapeutic agents. Additionally, fluorine atoms can contribute to improved binding affinity by altering the shape and electronic properties of molecular surfaces.
4,4,5,5,5-pentafluoro-2-oxopentanoic acid serves as a versatile intermediate in synthetic chemistry, particularly in the preparation of more complex fluorinated derivatives. Its carboxylic acid functionality allows for further derivatization via esterification, amidation, or other coupling reactions, enabling the construction of diverse molecular architectures. Such derivatives have found utility in various domains, including agrochemicals, specialty polymers, and advanced materials. The compound's stability under harsh reaction conditions also makes it a preferred choice for industrial-scale syntheses where robust intermediates are required.
One notable area where 4,4,5,5,5-pentafluoro-2-oxopentanoic acid has demonstrated promise is in the development of novel pharmaceuticals. Researchers have leveraged its structural features to design molecules with enhanced pharmacological profiles. For example, fluorinated analogs of existing drugs have been reported to exhibit improved solubility and reduced toxicity compared to their non-fluorinated counterparts. This trend underscores the importance of fluorine-containing compounds in modern medicinal chemistry.
The synthesis of 4,4,5,5,5-pentafluoro-2-oxopentanoic acid typically involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation followed by oxidation or carboxylation steps. Advances in catalytic methods have further refined these processes, enabling more efficient and sustainable production methods. Such improvements are crucial for scaling up synthesis while minimizing environmental impact.
From a materials science perspective, 4 , 4 , 5 , 5 , 5 - pentafluoro - 2 - oxopentanoic acid exhibits interesting properties that make it suitable for advanced applications. Its fluoro-substituted backbone imparts thermal stability and chemical resistance,which are desirable traits in high-performance polymers and coatings. These materials find use in industries where durability under extreme conditions is paramount,such as aerospace,automotive,and electronics manufacturing.
The growing demand for specialized chemicals like 4 , 4 , 5 , 5 , 5 - pentafluoro - 2 - oxopentanoic acid has spurred innovation in chemical manufacturing technologies。Continuous flow reactors,for instance,have been employed to enhance reaction efficiency and scalability while reducing waste generation。Such green chemistry approaches align with global efforts to promote sustainable industrial practices。
In conclusion, 4 , 4 , 5 , 5 , 5 - pentafluoro - 2 - oxopentanoic acid (CAS No. 2229531-10-4) is a multifaceted compound with broad applications across pharmaceuticals,materials science,and industrial chemistry。Its unique structural features,including multiple fluoro-substitutions,make it a valuable precursor for designing novel bioactive molecules with improved pharmacokinetic profiles。Additionally,its thermal stability and chemical resistance render it suitable for high-performance material applications。As research continues to uncover new synthetic methodologies and applications,the significance of this compound is expected to grow further。
2229531-10-4 (4,4,5,5,5-pentafluoro-2-oxopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)